Cas no 2171856-13-4 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine)
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2171856-13-4
- 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine
- EN300-1277694
-
- Inchi: 1S/C9H9F8N3O/c1-21-3-2-20-6(18)4(8(12,13)14)5(19-20)7(10,11)9(15,16)17/h2-3,18H2,1H3
- InChI Key: QUTAVSZHUWQPGZ-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C1C(C(F)(F)F)=C(N)N(CCOC)N=1)F
Computed Properties
- Exact Mass: 327.06178722g/mol
- Monoisotopic Mass: 327.06178722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.1Ų
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277694-0.05g |
2171856-13-4 | 0.05g |
$1056.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-0.1g |
2171856-13-4 | 0.1g |
$1106.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-0.25g |
2171856-13-4 | 0.25g |
$1156.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-0.5g |
2171856-13-4 | 0.5g |
$1207.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-1.0g |
2171856-13-4 | 1g |
$1256.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-2.5g |
2171856-13-4 | 2.5g |
$2464.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-5.0g |
2171856-13-4 | 5g |
$3645.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-10.0g |
2171856-13-4 | 10g |
$5405.0 | 2023-06-08 | |||
| Enamine | EN300-1277694-50mg |
2171856-13-4 | 50mg |
$1056.0 | 2023-10-01 | |||
| Enamine | EN300-1277694-100mg |
2171856-13-4 | 100mg |
$1106.0 | 2023-10-01 |
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine
Research Brief on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 2171856-13-4)
In recent years, the compound 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 2171856-13-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrazole derivative has shown promising potential in various therapeutic applications, particularly due to its unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms in its structure enhances its metabolic stability, lipophilicity, and binding affinity to biological targets, making it a valuable candidate for drug development.
Recent studies have focused on elucidating the pharmacological profile of this compound, including its mechanism of action, pharmacokinetics, and potential therapeutic indications. Preliminary findings suggest that it may exhibit activity against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, research indicates that the compound could act as a potent inhibitor of certain kinases, which are critical in regulating cell proliferation and survival. This has sparked interest in its potential application as an anticancer or anti-inflammatory agent.
The synthesis and optimization of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine have also been a focal point of recent investigations. Advanced synthetic methodologies, including fluorination techniques and catalytic processes, have been employed to improve yield and purity. These efforts are crucial for scaling up production and ensuring the compound's suitability for preclinical and clinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its bioactivity, guiding further structural modifications.
In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic properties, such as good oral bioavailability and tissue penetration. However, challenges remain in addressing potential off-target effects and optimizing its therapeutic index. Researchers are exploring formulation strategies, such as prodrug approaches or nanoparticle delivery systems, to enhance its efficacy and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into viable therapeutic candidates.
In conclusion, 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine represents a promising scaffold for drug discovery, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on expanding its application scope, refining its pharmacological properties, and advancing it through the drug development pipeline. The compound's unique structural features and bioactivity profile position it as a noteworthy subject of interest in the evolving landscape of chemical biology and medicinal chemistry.
2171856-13-4 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)